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Compound of Interest

Compound Name: (4-Methylphenoxy)acetyl chloride

Cat. No.: B102860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (4-Methylphenoxy)acetyl chloride, a

reactive intermediate crucial in various fields of organic synthesis, including pharmaceuticals

and agrochemicals. This document outlines its chemical identity, physicochemical properties,

and detailed experimental protocols for its synthesis.

Chemical Identity
IUPAC Name: 2-(4-methylphenoxy)acetyl chloride[1]

Synonyms: (4-Methylphenoxy)acetyl chloride

(4-Methylphenoxy)acetyl chloride is an acyl chloride derivative featuring a phenoxy group

with a methyl substituent at the para position, connected to an acetyl chloride moiety.[2] Its

reactivity as an acylating agent makes it a versatile building block in medicinal chemistry.[2]

Physicochemical Properties
The key quantitative data for (4-Methylphenoxy)acetyl chloride are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₉H₉ClO₂ [1][2]

Molar Mass 184.62 g/mol [1][2]

CAS Number 15516-47-9 [1]

Physical Form Solid

Experimental Protocols: Synthesis
(4-Methylphenoxy)acetyl chloride is primarily synthesized from (4-methylphenoxy)acetic

acid. The following section details the prevalent laboratory and industrial scale methodologies.

3.1. Synthesis via Thionyl Chloride

This is a common laboratory-scale method involving the reaction of (4-methylphenoxy)acetic

acid with thionyl chloride (SOCl₂).[2]

Reaction Principle: The hydroxyl group of the carboxylic acid is substituted by a chloride,

forming the acyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl),

are gaseous and can be easily removed.

Detailed Protocol:

To a solution of (4-methylphenoxy)acetic acid in a suitable solvent (e.g., Dichloromethane

or Tetrahydrofuran), add a molar excess of thionyl chloride (typically a 2:1 molar ratio).[2]

Reflux the reaction mixture for 4-6 hours at 40-50°C to ensure the reaction goes to

completion.[2]

Monitor the reaction progress using an appropriate technique, such as TLC.

After completion, remove the excess thionyl chloride and solvent under reduced pressure.

Purify the resulting crude (4-methylphenoxy)acetyl chloride by fractional distillation

under reduced pressure to obtain the final product with high purity (typically >95%).[2]
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Optimized Reaction Parameters:[2]

Parameter Optimal Value Impact on Yield

Reaction Temperature 45°C Maximizes reaction rate

SOCl₂ Equivalents 2.0 Ensures full conversion

Reaction Time 5 hours Balances efficiency

3.2. Synthesis via Phosphorus Trichloride

An alternative method, often favored for industrial-scale production due to cost-effectiveness,

utilizes phosphorus trichloride (PCl₃).[2]

Reaction Principle: (4-methylphenoxy)acetic acid reacts with PCl₃ to form the desired acyl

chloride and phosphorous acid (H₃PO₃) as a byproduct.[2]

Detailed Protocol:[2]

React (4-methylphenoxy)acetic acid with phosphorus trichloride at a controlled

temperature of 20–30°C.

The reaction mixture will separate into two phases: an upper organic phase containing the

product and a lower aqueous phase with the phosphorous acid byproduct.

Separate the organic phase.

The aqueous phase can be treated with additional PCl₃ to recover any residual product,

thereby enhancing the overall yield.

Chemical Reactivity and Applications
As a reactive acyl chloride, (4-Methylphenoxy)acetyl chloride is a key intermediate in the

synthesis of various organic compounds.[2] Its primary reactions involve nucleophilic acyl

substitution.

Esterification: It readily reacts with alcohols to form esters.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b102860
https://www.benchchem.com/product/b102860
https://www.benchchem.com/product/b102860
https://www.benchchem.com/product/b102860
https://www.benchchem.com/product/b102860?utm_src=pdf-body
https://www.benchchem.com/product/b102860
https://www.benchchem.com/product/b102860
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amidation: Its reaction with amines yields amides, a common linkage in many

pharmaceutical compounds.[2]

Hydrolysis: It reacts with water to hydrolyze back to (4-methylphenoxy)acetic acid and

hydrochloric acid.[2] This necessitates careful handling in anhydrous conditions.

Visualized Workflows and Pathways
Diagram 1: Synthesis of (4-Methylphenoxy)acetyl chloride

Synthesis of (4-Methylphenoxy)acetyl chloride

(4-Methylphenoxy)acetic Acid

(4-Methylphenoxy)acetyl chloride

Reflux, 40-50°C

Thionyl Chloride (SOCl₂)

SO₂ + HCl (gaseous byproducts)

Click to download full resolution via product page

Caption: Synthesis of (4-Methylphenoxy)acetyl chloride.

Diagram 2: General Reactivity of (4-Methylphenoxy)acetyl chloride
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Reactivity of (4-Methylphenoxy)acetyl chloride
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Caption: General Reactivity of (4-Methylphenoxy)acetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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